Cas no 1261796-99-9 (2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid)

• Product Name: 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
• CAS No: 1261796-99-9
• MF: C₂₁H₁₃F₆NO₄
• MW: 457.322646856308
• CID: 4987840
• Update Time: 2025-11-06

2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

• Inchi： 1S/C21H13F6NO4/c22-20(23,24)31-16-5-1-3-12(8-16)15-7-14(10-18(29)30)19(28-11-15)13-4-2-6-17(9-13)32-21(25,26)27/h1-9,11H,10H2,(H,29,30)
• InChI Key： LVNMEVMXASXVRS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(CC(=O)O)=CC(=CN=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• XLogP3: 6
• Topological Polar Surface Area: 68.6

Additional information on 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

Recent Advances in the Study of 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS: 1261796-99-9)

2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS: 1261796-99-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy-substituted phenyl and pyridine-acetic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

The synthesis of 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to enhance the efficiency of the synthesis, making it feasible for large-scale production. The compound's structural features, including the trifluoromethoxy groups, contribute to its stability and bioavailability, which are critical factors for its pharmacological activity.

Pharmacological studies have revealed that 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, such as the NF-κB and COX-2 pathways, which are implicated in various inflammatory diseases. These findings suggest that the compound could be a potential candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, recent research has explored the compound's potential in oncology. Preliminary studies indicate that 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid may inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The compound's ability to target specific signaling pathways, such as the PI3K/Akt/mTOR axis, highlights its potential as a targeted therapy for cancer. Further investigations are underway to elucidate its precise mechanism of action and to evaluate its efficacy in preclinical models.

The pharmacokinetic profile of 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid has also been a focus of recent research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. Its ability to cross the blood-brain barrier further expands its potential applications in neurological disorders.

Despite these promising findings, challenges remain in the development of 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid as a drug candidate. Issues such as potential toxicity, drug-drug interactions, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 2,5-Bis(3-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS: 1261796-99-9) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it a valuable subject of ongoing research in the chemical biology and pharmaceutical fields. Future studies will likely focus on optimizing its therapeutic efficacy, minimizing side effects, and exploring its applications in other disease areas. The continued investigation of this compound holds great promise for the development of novel treatments for inflammatory diseases and cancer.